![molecular formula C3H5F3O B1345646 3,3,3-Trifluoro-1-propanol CAS No. 2240-88-2](/img/structure/B1345646.png)
3,3,3-Trifluoro-1-propanol
Overview
Description
3,3,3-Trifluoro-1-propanol, commonly referred to as TFP, is an organic compound composed of three fluorine atoms and one hydrogen atom. It is a colorless liquid at room temperature and has a boiling point of 118°C and a melting point of -70°C. It is a versatile compound with a wide range of applications in both industry and scientific research.
Scientific Research Applications
Electrophilic Reagent in Synthesis
3,3,3-Trifluoro-1-propanol has been utilized in the design and synthesis of hypervalent trifluoromethylthio-iodine(III) reagents. These compounds serve as versatile electrophilic reagents for transferring the trifluoromethylthio group (-SCF3) to various nucleophiles. The study conducted by Xiao-Guang Yang et al. (2020) explored its hydrogen-bonding mode for activation by the solvent 1,1,1,3,3,3-hexafluoro-2-propanol, highlighting the reagent's broad applicability in synthetic chemistry (Yang, Zheng, & Zhang, 2020).
Chemical Fixation of CO2
Another significant application of trifluoropropanol derivatives is in the chemical fixation of CO2 with epoxides to produce cyclic carbonates. A study led by Huiyong Ma et al. (2020) found that 3-Bromo-1,1,1-trifluoro-2-propanol, in combination with n-butylammonium iodide (TBAI), acts as an efficient organocatalyst for this reaction. This process, which is enhanced by hydrogen bonding, showcases the potential of trifluoropropanol derivatives in green chemistry and CO2 sequestration efforts (Ma, Zeng, Tu, Mao, Zhao, Wang, Liu, & Lu, 2020).
Conformational and Spectroscopic Studies
The conformational landscapes of partially fluorinated carboxylic acids, including 3,3,3-trifluoro-2-(trifluoromethyl)propanoic acid, have been explored through high-resolution spectroscopic studies. This research provides insights into the structural and energetic preferences of such molecules, contributing to the understanding of their behavior in various chemical environments. The findings from studies conducted by Javix Thomas et al. (2016) offer a foundation for designing more effective fluorinated compounds in various applications (Thomas, Carrillo, Serrato, Schnitzler, Jäger, Xu, & Lin, 2016).
Photodissociation Dynamics
Research on the photodissociation dynamics of bromo and trifluoro propanol derivatives, such as 3-bromo-1,1,1-trifluoro-2-propanol, has provided valuable data on the behavior of these molecules under UV radiation. Studies by Yogesh N. Indulkar et al. (2011) delve into the molecular processes involved in the C-Br bond dissociation, contributing to a deeper understanding of the photochemical properties of fluorinated alcohols (Indulkar, Saha, Upadhyaya, Kumar, Waghmode, Naik, & Bajaj, 2011).
Mechanism of Action
Target of Action
It is known to be an important organic intermediate used in various fields such as agrochemical, pharmaceutical, and dyestuff .
Mode of Action
A related compound, 3-bromo-1,1,1-trifluoro-2-propanol, has been shown to activate epoxides through hydrogen bonding interaction . It’s plausible that 3,3,3-Trifluoro-1-propanol may have a similar interaction with its targets.
Pharmacokinetics
It is known to be fully miscible in water , which could potentially influence its absorption and distribution in the body.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. It is a volatile liquid and should be handled in a well-ventilated area to avoid inhalation . Contact with skin and eyes should be avoided, and in case of contact, immediate rinsing with water is recommended . It should be stored in a cool, dry place away from heat and open flames .
Safety and Hazards
3,3,3-Trifluoro-1-propanol is a flammable liquid and vapor. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Properties
IUPAC Name |
3,3,3-trifluoropropan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5F3O/c4-3(5,6)1-2-7/h7H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDBGBTNNPRCVND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
65530-60-1 | |
Record name | Poly(difluoromethylene), α-fluoro-ω-(2-hydroxyethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65530-60-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID30870950 | |
Record name | 3,3,3-Trifluoropropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30870950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2240-88-2, 65530-60-1 | |
Record name | 3,3,3-Trifluoro-1-propanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002240882 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,3,3-Trifluoropropan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30870950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Poly(difluoromethylene), α-fluoro-ω-(2-hydroxyethyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,3,3-Trifluoro-1-propanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is a notable synthetic route for producing 3,3,3-Trifluoro-1-propanol?
A1: A key method for synthesizing this compound involves using 1,1,1-Trichloro-2,2,2-trifluoroethane and zinc powder. This reaction, conducted in N,N-dimethylformamide, forms a zinc carbenoid intermediate (CF3CCl2ZnCl) that subsequently reacts with aldehydes or α-keto esters. This leads to the formation of 1-substituted 2,2-dichloro-3,3,3-trifluoro-1-propanols. Interestingly, using excess zinc can further drive the reaction towards reductive β-elimination, yielding 1-substituted 2-chloro-3,3,3-trifluoropropenes or 1-substituted 2-chloro-3,3-difluoro-2-propen-1-ols, depending on the specific conditions and reagents employed [].
Q2: Can this compound be further functionalized for broader applications?
A2: Yes, this compound can be converted into its corresponding 2-chloromercury derivative, 2-chloromercury-3,3,3-trifluoro-1-propanol. This derivative, along with its ether derivatives, are of interest for electrochemical studies, specifically focusing on their electroreduction properties []. This highlights the potential for using this compound as a building block for more complex fluorinated molecules with tailored properties.
Q3: What spectroscopic data is available for characterizing this compound?
A3: While the provided research doesn't delve into detailed spectroscopic characterization, it does mention the 295 C 3 H 5 F 3 O for this compound []. This information can be valuable for confirming the identity and purity of the synthesized compound. Further spectroscopic analyses, such as NMR and IR spectroscopy, can provide additional structural insights.
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